Cas no 52899-59-9 (4-Butyl-2-nitro-phenol)
4-Butyl-2-nitro-phenol structure
Product Name:4-Butyl-2-nitro-phenol
CAS No:52899-59-9
MF:C10H13NO3
MW:195.215122938156
CID:383420
PubChem ID:104353
Update Time:2025-04-19
4-Butyl-2-nitro-phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Butyl-2-nitro-phenol
- 4-butyl-2-nitroPhenol
- 2-nitro-4-butylphenol
- 3-Nitro-4-hydroxy-1-butyl-benzol
- 4-n-butyl-2-nitrophenol
- AC1L2WMF
- AC1Q5AP5
- AR-1G1386
- CTK1H4505
- EINECS 258-245-6
- Phenol, 4-butyl-2-nitro-
- SureCN1025706
- NS00032609
- SCHEMBL1025706
- 52899-59-9
- D2ZYJ76T9A
- YNCKBAUMTMYXSC-UHFFFAOYSA-N
- FT-0752803
- DTXSID50200937
- AKOS017504532
-
- Inchi: 1S/C10H13NO3/c1-2-3-4-8-5-6-10(12)9(7-8)11(13)14/h5-7,12H,2-4H2,1H3
- InChI Key: YNCKBAUMTMYXSC-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CCCC
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.089543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 66
Experimental Properties
- Density: 1.179
- Boiling Point: 297.6°Cat760mmHg
- Flash Point: 125.6°C
- Refractive Index: 1.559
- PSA: 63.37
4-Butyl-2-nitro-phenol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
52899-59-9 (4-Butyl-2-nitro-phenol) Related Products
- 3279-07-0(4-tert-Butyl-2-nitrophenol)
- 56520-98-0(4-Ethyl-2-nitrophenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk